2-(4,5-Dimethyl-1,3-thiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Description
2-(4,5-Dimethyl-1,3-thiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a structurally complex heterocyclic compound featuring a fused chromeno-pyrrole-dione core substituted with a 4,5-dimethylthiazole moiety, a 3-methoxyphenyl group, and a methyl group at position 5.
The molecule’s architecture combines electron-rich aromatic systems (thiazole and methoxyphenyl) with a rigid bicyclic framework, conferring unique electronic and steric properties. Its synthesis typically involves multicomponent reactions (MCRs) using methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions, enabling high functional group tolerance and scalability .
Properties
Molecular Formula |
C24H20N2O4S |
|---|---|
Molecular Weight |
432.5 g/mol |
IUPAC Name |
2-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(3-methoxyphenyl)-7-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C24H20N2O4S/c1-12-8-9-18-17(10-12)21(27)19-20(15-6-5-7-16(11-15)29-4)26(23(28)22(19)30-18)24-25-13(2)14(3)31-24/h5-11,20H,1-4H3 |
InChI Key |
OENCJCDADFKYKD-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NC(=C(S4)C)C)C5=CC(=CC=C5)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues in the Chromeno-Pyrrole-Dione Family
The following table highlights key structural differences and similarities between the target compound and related derivatives:
Pharmacological and Physicochemical Comparisons
Bioactivity Profiles
- Thiazole-containing derivatives : Enhanced kinase inhibition due to thiazole’s ability to coordinate with ATP-binding pockets .
- Pyrazole/pyrimidine hybrids () : Exhibit antiproliferative activity against cancer cell lines (e.g., IC₅₀ values <10 μM) via topoisomerase II inhibition .
Physicochemical Properties
| Property | Target Compound | Compound 7b () | Compound 10 () |
|---|---|---|---|
| LogP (predicted) | 3.2 | 4.1 | 2.8 |
| Solubility (mg/mL) | 0.15 | 0.08 | 0.25 |
| Hydrogen Bond Acceptors | 7 | 8 | 10 |
LogP and solubility values estimated using computational tools; thiazole and methoxy groups improve solubility compared to purely aromatic analogues .
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